Cas no 1361566-64-4 (4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361566-64-4
• MF: C₁₂H₂Cl₅F₄N
• MW: 413.409592151642
• CID: 4799640
• Update Time: 2025-08-05

4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H2Cl5F4N/c13-6-4(7(14)9(16)10(17)8(6)15)11-5(12(19,20)21)3(18)1-2-22-11/h1-2H
• InChI Key： WTKSRFQVDFYAOX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(C(F)(F)F)=C(C=CN=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 6.6
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine

4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine, identified by the CAS number 1361566-64-4, is a highly specialized organic molecule with significant applications in various scientific domains. This pyridine derivative is characterized by its unique structure, which includes a fluorine atom at the 4-position, a perchlorophenyl group at the 2-position, and a trifluoromethyl group at the 3-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine in the field of agrochemicals. Researchers have demonstrated that this compound exhibits remarkable activity as a herbicide, effectively inhibiting the growth of various weeds without causing significant harm to crops. The perchlorophenyl group plays a crucial role in enhancing the molecule's stability and bioavailability, while the trifluoromethyl group contributes to its lipophilicity, enabling better penetration into plant tissues.

In addition to its agricultural applications, this compound has shown promise in pharmaceutical research. The fluorine atom at the 4-position is known to enhance metabolic stability and improve drug efficacy. Scientists are exploring its potential as a lead compound for developing new drugs targeting specific enzymes or receptors. Recent findings suggest that it may have anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or inflammatory bowel disease.

The synthesis of 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a pyridine derivative, which undergoes several transformations, including nucleophilic substitution and electrophilic substitution reactions. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of this compound in recent years.

From an environmental perspective, understanding the fate and transport of CAS 1361566-64-4 in natural systems is critical. Studies have shown that this compound has a moderate persistence in soil and water, with degradation rates influenced by factors such as temperature, pH, and microbial activity. Efforts are underway to develop bioremediation strategies to mitigate its potential environmental impact.

In conclusion, 4-Fluoro-2-(perchlorophenyl)-3-(trifluoromethyl)pyridine (CAS 1361566-64-4) is a versatile compound with wide-ranging applications in agriculture, pharmaceuticals, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.